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Introduction

Carbon tetraiodide (Cls), a crystalline, bright red solid, serves as a versatile reagent in organic
synthesis. While well-known for its role in ionic reactions such as the Appel reaction for
converting alcohols to alkyl iodides and the synthesis of gem-diiodoalkenes, its application in
radical chemistry is a powerful yet sometimes overlooked tool.[1][2] The relatively weak carbon-
iodine bond in Cla allows for its homolytic cleavage under thermal or photochemical conditions,
generating the reactive triiodomethyl radical (¢Cls) and an iodine radical (l¢). This property
makes carbon tetraiodide a useful initiator and participant in various radical-mediated
transformations, including polymerizations and atom transfer radical additions (ATRA). These
reactions offer alternative pathways for C-C and C-heteroatom bond formation, often with
unique selectivity compared to ionic counterparts.

This document provides detailed application notes and experimental protocols for the use of
carbon tetraiodide in radical reactions, focusing on its role as a radical initiator and in ATRA
reactions.

Properties of Carbon Tetraiodide

A summary of the key physical and chemical properties of carbon tetraiodide is presented in
Table 1.
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Table 1: Physical and Chemical Properties of Carbon Tetraiodide[Z]

Property Value
Molecular Formula Cla
Molar Mass 519.63 g/mol
Appearance Red to dark violet crystals
Density 4.32 g/lcm?3
Melting Point 171 °C (decomposes)
B Insoluble in water; soluble in nonpolar organic
Solubility
solvents.
Thermally and photochemically unstable.
Stability Decomposes to tetraiodoethylene (Czl4) and

iodine.

Radical Generation from Carbon Tetraiodide

The utility of carbon tetraiodide in radical reactions stems from the facile homolytic cleavage
of the C-I bond. This can be initiated either thermally or, more commonly, photochemically. The
process generates a triiodomethyl radical and an iodine atom, which can then propagate a
radical chain reaction.

Initiation

hv (light) or A (heat)

omolytic Cleavage
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Caption: Homolytic cleavage of carbon tetraiodide.

Applications in Radical Reactions
Atom Transfer Radical Addition (ATRA) to Alkenes

Atom Transfer Radical Addition (ATRA) is a powerful method for the simultaneous formation of
a carbon-carbon and a carbon-halogen bond across a double bond. Carbon tetraiodide is an
effective reagent for iodo-triiodomethylation of alkenes. The reaction is typically initiated
photochemically.

Reaction Scheme:

Cla

R-CH=CH: hv
+ Cla
R-CHI-CH2Cls
Click to download full resolution via product page
Caption: General scheme for ATRA of Cla to an alkene.

Mechanism:

The reaction proceeds via a radical chain mechanism.
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ATRA Mechanism

C) - C)+—.%>(R-CH=CHZHR-CH(.)-CHZCIB

Radical Polymerization Workflow

Initiation:
Cla+hv — Clz + |

Propagation:
Clzs+M - M-Cls
*M-Cl3 + (n-1)M — ¢(M)n-Cls

i

Termination:
Combination or
Disproportionation

n (CH2=CHR) hv

+ Cla

[-(CH2-CHR)n-Cls

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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